Cas no 1595049-07-2 (2-(3-bromo-4-methylphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(3-bromo-4-methylphenyl)cyclopropane-1-carboxylic acid
• CAS No: 1595049-07-2
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• CID: 6028708
• PubChem ID: 105403077
• Update Time: 2025-10-28

2-(3-bromo-4-methylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-4-methylphenyl)cyclopropane-1-carboxylic acid
• EN300-1914976
• 1595049-07-2

• Inchi： 1S/C11H11BrO2/c1-6-2-3-7(4-10(6)12)8-5-9(8)11(13)14/h2-4,8-9H,5H2,1H3,(H,13,14)
• InChI Key： DXFXOEDDNYAVFI-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)C1CC1C(=O)O

Computed Properties

• Exact Mass: 253.99424g/mol
• Monoisotopic Mass: 253.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-(3-bromo-4-methylphenyl)cyclopropane-1-carboxylic acid

Introduction to 2-(3-bromo-4-methylphenyl)cyclopropane-1-carboxylic acid (CAS No. 1595049-07-2)

2-(3-bromo-4-methylphenyl)cyclopropane-1-carboxylic acid, identified by the CAS number 1595049-07-2, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of cyclopropanecarboxylic acids, which are known for their unique structural features and potential biological activities. The presence of both a bromine substituent and a methyl group on the aromatic ring introduces specific electronic and steric properties, making it a valuable scaffold for further chemical modifications and biological evaluations.

The structural motif of cyclopropane-1-carboxylic acid is particularly noteworthy due to the strained three-membered ring, which can influence the reactivity and binding affinity of the molecule. In particular, the cyclopropane ring is often employed in medicinal chemistry to enhance metabolic stability, improve solubility, and modulate interactions with biological targets. The aromatic ring in 2-(3-bromo-4-methylphenyl)cyclopropane-1-carboxylic acid further contributes to its pharmacological potential by providing a platform for hydrogen bonding, hydrophobic interactions, and other key molecular recognition events.

The 3-bromo-4-methylphenyl substituent is strategically positioned to influence the electronic distribution of the molecule. The bromine atom, being highly electronegative, can serve as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This allows for the introduction of diverse pharmacophores or bioisosteres, enabling fine-tuning of biological activity. Meanwhile, the methyl group at the para position enhances lipophilicity and can influence receptor binding by introducing steric bulk.

In recent years, there has been growing interest in developing novel therapeutic agents based on cyclopropanecarboxylic acid derivatives due to their reported efficacy in various preclinical models. For instance, studies have demonstrated that certain cyclopropanecarboxylic acids exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory pathways. Additionally, derivatives of this class have shown promise in targeting ion channels and receptors involved in pain modulation and neurodegenerative diseases.

The brominated aromatic moiety in 2-(3-bromo-4-methylphenyl)cyclopropane-1-carboxylic acid is particularly interesting from a synthetic perspective. Bromine atoms are versatile handles that facilitate a wide range of transformations, including palladium-catalyzed cross-coupling reactions with boronic acids or halogenated compounds. These reactions are widely used in drug discovery to construct complex molecular architectures efficiently. Furthermore, the presence of both bromine and methyl groups allows for selective modifications through metal-catalyzed reactions or directed ortho-metalation strategies.

Recent advancements in computational chemistry have also highlighted the potential of 2-(3-bromo-4-methylphenyl)cyclopropane-1-carboxylic acid as a lead compound for drug development. Molecular docking studies have suggested that this molecule may interact with target proteins through multiple binding modes, enhancing its therapeutic index. Additionally, quantum mechanical calculations have been used to predict favorable pharmacokinetic properties, such as solubility and metabolic stability.

The cyclopropane ring itself is known to impart unique conformational constraints on molecules containing this motif. This can lead to improved binding affinity by optimizing the orientation of key functional groups relative to the biological target. In particular, studies have shown that cyclopropanecarboxylic acids can adopt specific conformations that enhance interactions with enzymes or receptors through favorable van der Waals contacts and hydrogen bonding networks.

From a synthetic chemistry standpoint, 2-(3-bromo-4-methylphenyl)cyclopropane-1-carboxylic acid serves as an excellent building block for constructing more complex scaffolds. The carboxylic acid functionality can be readily converted into esters, amides, or other derivatives through standard organic transformations. These modifications can be tailored to improve solubility, bioavailability, or tissue distribution while maintaining or enhancing biological activity.

The pharmaceutical industry has increasingly recognized the value of structurally diverse scaffolds in drug discovery programs. Compounds like 2-(3-bromo-4-methylphenyl)cyclopropane-1-carboxylic acid offer a balance between structural novelty and well-defined chemical space, making them attractive candidates for further development. Preclinical studies have begun to explore its potential in various therapeutic areas, including oncology, immunology, and central nervous system disorders.

In conclusion,2-(3-bromo-4-methylphenyl)cyclopropane-1-carboxylic acid (CAS No. 1595049-07-2) is a promising compound with significant potential in medicinal chemistry and drug development. Its unique structural features—combining a strained cyclopropane ring with a brominated aromatic substituent—make it an ideal candidate for further exploration through synthetic modifications and biological evaluations. As research continues to uncover new therapeutic applications for this class of compounds,2-(3-bromo-4-methylphenyl)cyclopropane-1-carboxylic acid is poised to play an important role in the next generation of innovative treatments.